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Introduction
Transient tyrosine radicals are highly reactive intermediates implicated in a wide range of

biological processes, including enzymatic catalysis, signal transduction, and oxidative stress-

related pathologies. Their fleeting nature makes direct detection challenging. Spin trapping, a

technique that utilizes nitrone or nitroso compounds to convert short-lived radicals into more

stable, detectable radical adducts, is a powerful tool for studying these species. This document

provides detailed application notes and protocols for the use of spin trapping techniques,

primarily focusing on 5,5-dimethyl-1-pyrroline N-oxide (DMPO), in conjunction with Electron

Paramagnetic Resonance (EPR) spectroscopy, immuno-spin trapping, and mass spectrometry

to investigate transient tyrosine radicals.

Principle of Spin Trapping
Spin trapping involves the reaction of a transient radical (R•) with a diamagnetic spin trap to

form a more persistent radical adduct. This adduct can then be detected and characterized by

EPR spectroscopy. The hyperfine coupling constants of the resulting EPR spectrum provide

information about the identity of the trapped radical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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